Cas no 885273-59-6 (ETHYL 3-(2-CARBOXY-VINYL)-5-NITRO-1H-INDOLE-2-CARBOXYLATE)

• Product Name: ETHYL 3-(2-CARBOXY-VINYL)-5-NITRO-1H-INDOLE-2-CARBOXYLATE
• CAS No: 885273-59-6
• MF: C₁₄H₁₂N₂O₆
• MW: 304.254883766174
• MDL: MFCD04114762
• CID: 993183
• PubChem ID: 72208381
• Update Time: 2025-10-12

ETHYL 3-(2-CARBOXY-VINYL)-5-NITRO-1H-INDOLE-2-CARBOXYLATE Chemical and Physical Properties

Names and Identifiers

• ETHYL 3-(2-CARBOXY-VINYL)-5-NITRO-1H-INDOLE-2-CARBOXYLATE
• ETHYL 3-(2-CARBOXYVINYL)-5-NITRO-1H-INDOLE-2-CARBOXYLATE,
• 2-Ethyl 3-(2-carboxyethenyl)-5-nitro-1H-indole-2-carboxylate (ACI)
• AS-70425
• W16833
• 3-(2-(Ethoxycarbonyl)-5-nitro-1H-indol-3-yl)acrylicacid
• (E)-3-(2-ethoxycarbonyl-5-nitro-1H-indol-3-yl)prop-2-enoic acid
• AKOS030631393
• 885273-59-6
• (2E)-3-[2-(ETHOXYCARBONYL)-5-NITRO-1H-INDOL-3-YL]PROP-2-ENOIC ACID
• (E)-3-(2-(ETHOXYCARBONYL)-5-NITRO-1H-INDOL-3-YL)ACRYLIC ACID
• CS-0038481
• 3-(2-(Ethoxycarbonyl)-5-nitro-1H-indol-3-yl)acrylic acid
• MFCD04114762

• MDL： MFCD04114762
• Inchi： 1S/C14H12N2O6/c1-2-22-14(19)13-9(4-6-12(17)18)10-7-8(16(20)21)3-5-11(10)15-13/h3-7,15H,2H2,1H3,(H,17,18)
• InChI Key： DAKYHZYBCBZETG-UHFFFAOYSA-N
• SMILES： O=C(C=CC1=C(C(OCC)=O)NC2C1=CC([N+](=O)[O-])=CC=2)O

Computed Properties

• Exact Mass: 304.07000
• Monoisotopic Mass: 304.06953611g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 486
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 125Ų

Experimental Properties

• PSA: 125.21000
• LogP: 2.87380

Additional information on ETHYL 3-(2-CARBOXY-VINYL)-5-NITRO-1H-INDOLE-2-CARBOXYLATE

ETHYL 3-(2-CARBOXY-VINYL)-5-NITRO-1H-INDOLE-2-CARBOXYLATE (CAS No. 885273-59-6): A Comprehensive Overview

ETHYL 3-(2-CARBOXY-VINYL)-5-NITRO-1H-INDOLE-2-CARBOXYLATE, identified by its CAS number 885273-59-6, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of nitroindole derivatives, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of this molecule, particularly the presence of both carboxylate and nitro functional groups, make it a promising candidate for further investigation in drug discovery and development.

The molecular structure of ETHYL 3-(2-CARBOXY-VINYL)-5-NITRO-1H-INDOLE-2-CARBOXYLATE consists of an indole core substituted with a nitro group at the 5-position and a vinyl group at the 2-position, which is further esterified at the 3-position with an ethyl group. This configuration imparts distinct chemical properties that could be exploited for various pharmacological purposes. The nitro group, for instance, is a well-known pharmacophore that can participate in redox reactions, while the carboxylate groups provide opportunities for interaction with biological targets such as enzymes and receptors.

In recent years, there has been a growing interest in nitroindole derivatives due to their potential as antimicrobial, anti-inflammatory, and anticancer agents. The presence of the nitro group in ETHYL 3-(2-CARBOXY-VINYL)-5-NITRO-1H-INDOLE-2-CARBOXYLATE suggests that it may exhibit similar biological activities. Moreover, the vinyl group introduces a reactive site that could be further modified to enhance binding affinity or to explore different pharmacological pathways. These structural features make this compound an intriguing subject for medicinal chemists seeking to develop novel therapeutic agents.

One of the most compelling aspects of this compound is its potential role in modulating biological pathways associated with diseases such as cancer and inflammation. Recent studies have demonstrated that nitroindole derivatives can interfere with key enzymatic processes and signaling pathways involved in these conditions. For example, certain nitroindoles have been shown to inhibit the activity of cyclooxygenase (COX) enzymes, which are crucial in the production of prostaglandins that mediate inflammation and pain. The structural motif of ETHYL 3-(2-CARBOXY-VINYL)-5-NITRO-1H-INDOLE-2-CARBOXYLATE suggests that it may share similar inhibitory effects, making it a valuable candidate for further exploration.

The ethyl ester at the 3-position of the indole ring in ETHYL 3-(2-CARBOXY-VINYL)-5-NITRO-1H-INDOLE-2-CARBOXYLATE also presents opportunities for chemical modification. Ester groups are commonly used in drug design due to their stability and ease of hydrolysis in biological systems. By introducing variations into this ester moiety, researchers can fine-tune the pharmacokinetic properties of the compound, such as its solubility, bioavailability, and metabolic stability. This flexibility makes it an attractive scaffold for developing prodrugs or analogs with enhanced therapeutic efficacy.

In addition to its potential as an antimicrobial and anti-inflammatory agent, ETHYL 3-(2-CARBOXY-VINYL)-5-NITRO-1H-INDOLE-2-CARBOXYLATE may also have applications in anticancer research. Nitroindoles have been reported to exhibit cytotoxic effects against various cancer cell lines by inducing apoptosis or inhibiting cell proliferation. The specific arrangement of functional groups in this compound could potentially enhance its ability to interact with cancer-specific targets or to induce oxidative stress in malignant cells. Further investigation into its mechanism of action would be essential to fully understand its therapeutic potential.

The synthesis of ETHYL 3-(2-CARBOXY-VINYL)-5-NITRO-1H-INDOLE-2-CARBOXYLATE involves multiple steps that require careful optimization to ensure high yield and purity. The key synthetic steps include nitration of the indole core, introduction of the vinyl group via vinylation reactions, and esterification of the carboxylate group. Each step must be carefully controlled to avoid side reactions that could compromise the integrity of the final product. Advances in synthetic methodologies have made it possible to produce complex molecules like this one more efficiently, which bodes well for future research endeavors.

The analytical characterization of ETHYL 3-(2-CARBOXY-VINYL)-5-NITRO-1H-INDOLE-2-CARBOXYLATE is equally important to ensure its identity and purity. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are commonly employed to confirm its molecular structure and assess its quality. These analytical methods provide critical data that can be used to guide further synthetic modifications and biological evaluations.

In conclusion, ETHYL 3-(2-CARBOXY-VINYL)-5-NITRO-1H-INDOLE-2-CARBOXYLATE (CAS No. 885273-59-6) is a structurally complex and biologically relevant compound with significant potential in pharmaceutical research. Its unique combination of functional groups makes it an attractive scaffold for developing novel therapeutic agents targeting diseases such as cancer and inflammation. As research continues to uncover new applications for nitroindole derivatives, compounds like this one are likely to play a crucial role in advancing drug discovery efforts worldwide.